Cas no 2138358-19-5 (methyl 5-amino-1-butyl-4-(2-methoxyethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-butyl-4-(2-methoxyethyl)-1H-pyrazole-3-carboxylate
• CAS No: 2138358-19-5
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6405984
• PubChem ID: 165475327
• Update Time: 2025-10-28

methyl 5-amino-1-butyl-4-(2-methoxyethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-butyl-4-(2-methoxyethyl)-1H-pyrazole-3-carboxylate
• EN300-1121114
• 2138358-19-5

• Inchi： 1S/C12H21N3O3/c1-4-5-7-15-11(13)9(6-8-17-2)10(14-15)12(16)18-3/h4-8,13H2,1-3H3
• InChI Key： XRXZZUAAEPWCOQ-UHFFFAOYSA-N
• SMILES： O(C)CCC1C(C(=O)OC)=NN(C=1N)CCCC

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 5-amino-1-butyl-4-(2-methoxyethyl)-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-amino-1-butyl-4-(2-methoxyethyl)-1H-pyrazole-3-carboxylate (CAS No. 2138358-19-5)

The compound methyl 5-amino-1-butyl-4-(2-methoxyethyl)-1H-pyrazole-3-carboxylate (CAS No. 2138358-19-5) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a butyl group, methoxyethyl side chain, and ester functionality, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted drug discovery.

In recent years, the demand for heterocyclic compounds like methyl 5-amino-1-butyl-4-(2-methoxyethyl)-1H-pyrazole-3-carboxylate has surged, driven by advancements in computational chemistry and AI-driven molecular design. This compound's carboxylate ester group enhances its solubility, a critical factor for bioavailability optimization—a hot topic in drug development forums. Additionally, its amino-pyrazole core is frequently explored in crop protection research, addressing global concerns about sustainable agriculture and pesticide resistance.

The synthesis of CAS No. 2138358-19-5 typically involves multi-step organic reactions, including condensation and cyclization, with yields optimized through green chemistry principles. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a key requirement for regulatory compliance in pharmaceutical applications. Notably, its logP value and hydrogen bonding capacity make it a candidate for blood-brain barrier penetration studies, a trending subject in neurodegenerative disease research.

From an industrial perspective, methyl 5-amino-1-butyl-4-(2-methoxyethyl)-1H-pyrazole-3-carboxylate is gaining attention in patent landscapes, with several applications filed for cancer immunotherapy adjuvants and enzyme modulators. Its stability under physiological pH conditions positions it favorably for prodrug development, another area of intense scientific inquiry. Environmental impact assessments show this compound's low bioaccumulation potential, meeting stringent REACH regulations—a frequent search query among environmental chemists.

Emerging studies suggest potential synergies between this pyrazole derivative and nanocarrier systems, particularly in targeted drug delivery for autoimmune disorders. Its methoxyethyl moiety may contribute to reduced CYP450 inhibition, minimizing drug-drug interaction risks—a major concern in polypharmacy scenarios. These attributes correlate with growing online searches for "safer pharmaceutical excipients" and "metabolically stable scaffolds."

In analytical applications, CAS No. 2138358-19-5 serves as a chromatographic reference standard due to its distinct UV absorption profile. The compound's crystallographic data has been deposited in public databases, supporting molecular docking studies—a technique frequently queried by computational biologists. Recent patent analyses reveal its incorporation in photodynamic therapy formulations, tapping into the booming non-invasive treatment market.

Quality control protocols for methyl 5-amino-1-butyl-4-(2-methoxyethyl)-1H-pyrazole-3-carboxylate emphasize genotoxic impurity monitoring, reflecting industry focus on ICH Q3D guidelines. Its thermal degradation profile has been characterized using TGA-DSC, addressing formulation stability questions common in pharmaceutical forums. The compound's compatibility with continuous flow chemistry systems makes it relevant to Industry 4.0 manufacturing trends.

Future research directions may explore this molecule's electrochemical properties for biosensor applications, a field experiencing exponential growth. Its structure-activity relationships are being modeled using machine learning algorithms, combining two high-interest topics in contemporary chemistry. With proper handling under GMP conditions, this pyrazole derivative shows promise as a multifunctional building block for next-generation therapeutics.